Calmidazolium chloride
Calmidazolium chloride
Calmodulin antagonist. Inhibits calmodulin-dependent phosphodiesterase and Ca2+-transporting ATPase with IC50 values of 0.15 and 0.35 μM respectively. Also causes elevation of intracellular calcium in HL-60 cells, independent of calmodulin inhibition.
Brand Name:
Vulcanchem
CAS No.:
57265-65-3
VCID:
VC0004526
InChI:
InChI=1S/C31H23Cl6N2O.ClH/c32-23-6-1-20(2-7-23)31(21-3-8-24(33)9-4-21)39-14-13-38(19-39)17-30(27-12-11-26(35)16-29(27)37)40-18-22-5-10-25(34)15-28(22)36;/h1-16,19,30-31H,17-18H2;1H/q+1;/p-1
SMILES:
C1=CC(=CC=C1C(C2=CC=C(C=C2)Cl)N3C=C[N+](=C3)CC(C4=C(C=C(C=C4)Cl)Cl)OCC5=C(C=C(C=C5)Cl)Cl)Cl.[Cl-]
Molecular Formula:
C31H23Cl7N2O
Molecular Weight:
687.7 g/mol
Calmidazolium chloride
CAS No.: 57265-65-3
Inhibitors
VCID: VC0004526
Molecular Formula: C31H23Cl7N2O
Molecular Weight: 687.7 g/mol
| CAS No. | 57265-65-3 |
|---|---|
| Product Name | Calmidazolium chloride |
| Molecular Formula | C31H23Cl7N2O |
| Molecular Weight | 687.7 g/mol |
| IUPAC Name | 1-[bis(4-chlorophenyl)methyl]-3-[2-(2,4-dichlorophenyl)-2-[(2,4-dichlorophenyl)methoxy]ethyl]imidazol-3-ium;chloride |
| Standard InChI | InChI=1S/C31H23Cl6N2O.ClH/c32-23-6-1-20(2-7-23)31(21-3-8-24(33)9-4-21)39-14-13-38(19-39)17-30(27-12-11-26(35)16-29(27)37)40-18-22-5-10-25(34)15-28(22)36;/h1-16,19,30-31H,17-18H2;1H/q+1;/p-1 |
| Standard InChIKey | YGEIMSMISRCBFF-UHFFFAOYSA-M |
| SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)Cl)N3C=C[N+](=C3)CC(C4=C(C=C(C=C4)Cl)Cl)OCC5=C(C=C(C=C5)Cl)Cl)Cl.[Cl-] |
| Canonical SMILES | C1=CC(=CC=C1C(C2=CC=C(C=C2)Cl)N3C=C[N+](=C3)CC(C4=C(C=C(C=C4)Cl)Cl)OCC5=C(C=C(C=C5)Cl)Cl)Cl.[Cl-] |
| Appearance | Assay:≥98%A white to off-white solid |
| Description | Calmodulin antagonist. Inhibits calmodulin-dependent phosphodiesterase and Ca2+-transporting ATPase with IC50 values of 0.15 and 0.35 μM respectively. Also causes elevation of intracellular calcium in HL-60 cells, independent of calmodulin inhibition. |
| Synonyms | 1-(bis(chlorophenyl)methyl)-3-(2,4-dichloro-beta-(2,4-dichlorobenzyloxy)phenethyl)imidazolinium chloride calmidazolium calmidazolium chloride calmidazolium ion R 24571 R-24571 |
| PubChem Compound | 644274 |
| Last Modified | Nov 11 2021 |
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